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Compound of Interest

Compound Name: 3-Aminomethyl-phenylacetic acid

Cat. No.: B056835

This guide provides essential safety protocols and logistical information for the handling and
disposal of 3-Aminomethyl-phenylacetic acid (CAS 113520-43-7). As a trusted partner in
your research, we are committed to providing value beyond the product itself by ensuring you
have the critical information needed to maintain a safe laboratory environment. The following
procedures are based on established best practices and the known hazard profiles of
structurally similar compounds, providing a robust framework for operational safety.

Understanding the Hazards of 3-Aminomethyl-
phenylacetic Acid

While a specific Safety Data Sheet (SDS) for 3-Aminomethyl-phenylacetic acid is not readily
available in public databases, the hazard profile can be inferred from its structural analogs,
such as 3-Aminophenylacetic acid and Fmoc-3-aminomethyl-phenylacetic acid.[1][2] Based
on these related compounds, 3-Aminomethyl-phenylacetic acid should be handled as a
substance that can cause skin irritation, serious eye irritation, and respiratory tract irritation.[1]

[2131[4]

Anticipated GHS Hazard Classifications:
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2A S

irritation
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

This table is based on the hazard profiles of structurally similar compounds.

Personal Protective Equipment (PPE): Your First Line of
Defense

A multi-layered approach to PPE is crucial when handling 3-Aminomethyl-phenylacetic acid
to minimize exposure through inhalation, skin contact, and eye contact.

Core PPE Requirements:

o Eye and Face Protection: Always wear chemical safety goggles that provide a complete seal
around the eyes.[5] When there is a risk of splashing, a face shield should be worn in
addition to safety goggles.[5]

¢ Skin Protection:

o Gloves: Chemically resistant gloves are mandatory. Nitrile rubber gloves with a minimum
thickness of 0.11 mm are a suitable choice for handling this compound.[6] Always inspect
gloves for any signs of degradation or punctures before use and practice proper glove
removal techniques to avoid contaminating your skin.[4]

o Laboratory Coat: A fire-retardant and chemically resistant lab coat should be worn at all

times and must be fully buttoned.[6]
o Respiratory Protection:

o For handling small quantities in a well-ventilated area, respiratory protection may not be

necessary.
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o When handling larger quantities or when there is a potential for dust or aerosol generation,
a NIOSH-approved respirator is required.[4][7][8] For nuisance dust exposures, a P95
(US) or P1 (EU EN 143) particle respirator is recommended. For higher-level protection,
use OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges.[1]

Operational and Handling Plan

Adherence to a strict operational plan is critical for minimizing the risk of exposure and ensuring
a safe working environment.

Step-by-Step Handling Protocol:
e Preparation:

o Ensure the work area is clean and uncluttered.

o Verify that all necessary PPE is readily available and in good condition.

o Locate the nearest eyewash station and safety shower and confirm they are operational.
e Engineering Controls:

o All handling of 3-Aminomethyl-phenylacetic acid powder should be conducted in a
certified chemical fume hood to minimize inhalation exposure.[1]

o Ensure the fume hood has adequate airflow.
» Weighing and Dispensing:
o When weighing the compound, do so in a fume hood or a ventilated balance enclosure.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder and avoid
creating dust.

e In Solution:
o When preparing solutions, add the solid to the solvent slowly to avoid splashing.

o If the solvent is volatile, ensure the solution is prepared and handled within a fume hood.
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e Post-Handling:
o Thoroughly clean the work area after handling is complete.

o Wash hands thoroughly with soap and water after removing gloves.[1][5][7]

Emergency Procedures: A Plan for the Unexpected

Immediate and appropriate action is critical in the event of an emergency.
Exposure Response:

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][4][7] Seek immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected area with
plenty of soap and water for at least 15 minutes.[3][4][7] If skin irritation occurs, seek medical
attention.[3]

 Inhalation: Move the affected person to fresh air.[3][4][7] If breathing is difficult, provide
oxygen. Seek medical attention if you feel unwell.[1][3]

 Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water.[3][4] Never give anything
by mouth to an unconscious person.[3][4] Seek immediate medical attention.

Spill Response:

Evacuate: Immediately evacuate the area and alert others.
o Ventilate: If it is safe to do so, increase ventilation in the area.

o Contain: Prevent the spill from spreading. For small spills, use an absorbent material to
contain the substance.

e Clean-up:

o Wear appropriate PPE, including respiratory protection.
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o For solid spills, carefully sweep up the material to avoid generating dust and place itin a
sealed container for disposal.[7]

o Clean the spill area with soap and water.

e Report: Report the incident to your institution's Environmental Health and Safety (EHS)
department.

Disposal Plan: Responsible Waste Management

Proper disposal of 3-Aminomethyl-phenylacetic acid and any contaminated materials is
essential to protect the environment and comply with regulations.

Waste Categorization and Disposal:

Solid Waste: Unused or waste 3-Aminomethyl-phenylacetic acid should be collected in a
clearly labeled, sealed container.

o Contaminated Materials: Any materials that have come into contact with the compound, such
as gloves, weighing paper, and paper towels, must be disposed of as hazardous waste.[9]

o Empty Containers: Empty containers that held the compound should be treated as
hazardous waste and disposed of accordingly.[9] For highly toxic chemicals, the first three
rinses of the container must be collected as hazardous waste.[10]

o Disposal Method: All waste containing 3-Aminomethyl-phenylacetic acid should be
disposed of through a licensed professional waste disposal service.[4] Do not dispose of this
chemical down the drain or in the regular trash.[1][4][5]

Visual Workflow Summaries

To further clarify these critical procedures, the following diagrams illustrate the recommended
workflows for handling and emergency response.

Handling Workflow
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Figure 1. Handling Workflow for 3-Aminomethyl-phenylacetic Acid
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Caption: Step-by-step process for safely handling 3-Aminomethyl-phenylacetic acid.
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Emergency Spill Response Workflow

Figure 2: Emergency Spill Response
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Caption: Immediate actions to take in the event of a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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